Cas no 844881-67-0 (4-(2,2,2-trifluoro-1-hydroxyethyl)benzaldehyde)

• Product Name: 4-(2,2,2-trifluoro-1-hydroxyethyl)benzaldehyde
• CAS No: 844881-67-0
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4214514
• PubChem ID: 84734005
• Update Time: 2025-04-24

4-(2,2,2-trifluoro-1-hydroxyethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,2,2-trifluoro-1-hydroxyethyl)-
• 4-(2,2,2-trifluoro-1-hydroxyethyl)benzaldehyde
• 844881-67-0
• SCHEMBL2424334
• HS-7917

• Inchi： 1S/C9H7F3O2/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-5,8,14H
• InChI Key： HMKPWXCYSIFLOX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C(O)C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 204.03981395Da
• Monoisotopic Mass: 204.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų